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Compound of Interest

Compound Name: 5-Heptadecylresorcinol

Cat. No.: B122077 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential guidance for the safe handling and disposal

of 5-Heptadecylresorcinol. Adherence to these procedures is critical to ensure personnel

safety and regulatory compliance in the laboratory.

Hazard Identification and Summary
5-Heptadecylresorcinol is classified as a hazardous chemical. The primary and immediate

health hazard is serious eye irritation. It is a combustible solid, and like many powdered

substances, can become airborne during handling, posing an inhalation risk.

GHS Hazard Statements:

H319: Causes serious eye irritation.[1][2]

Precautionary Statements:

P264: Wash hands and exposed skin thoroughly after handling.[1]

P280: Wear protective gloves, protective clothing, and eye/face protection.[1][3]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]
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P337+P313: If eye irritation persists: Get medical advice/attention.

Personal Protective Equipment (PPE)
The following table summarizes the recommended Personal Protective Equipment (PPE) for

handling 5-Heptadecylresorcinol in various laboratory scenarios.

Scenario Required PPE
Specifications and Best

Practices

Weighing and Preparing

Solutions

- Nitrile or Neoprene Gloves-

Safety Goggles or a Face

Shield- Laboratory Coat

- Gloves: Double gloving is

recommended. Ensure gloves

have a sufficient breakthrough

time for the solvents being

used. Check manufacturer's

chemical resistance data.[4][5]

[6]- Eye Protection: A full face

shield is preferred to provide

maximum protection against

splashes and airborne

particles.[7][8]- Lab Coat: Must

be fully buttoned.

Conducting Reactions and

Analyses

- Nitrile or Neoprene Gloves-

Safety Goggles- Laboratory

Coat

- Maintain all PPE as

described above.

Handling Spills

- Chemical-resistant Gloves

(Nitrile or Neoprene)- Chemical

Splash Goggles- Face Shield-

Chemical-resistant Apron or

Coveralls- Respiratory

Protection (if significant dust is

generated)

- Respiratory Protection: Use a

NIOSH-approved respirator

with a particulate filter if there

is a risk of inhaling dust.

Waste Disposal

- Nitrile or Neoprene Gloves-

Safety Goggles- Laboratory

Coat

- Wear appropriate PPE when

handling waste containers.
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Operational Plan: Step-by-Step Handling
Procedures
This section provides a detailed protocol for the safe handling of 5-Heptadecylresorcinol, from

initial preparation to the completion of the experimental work.

Experimental Protocol: Weighing and Dissolving 5-Heptadecylresorcinol

Preparation:

Designate a specific area for handling the compound, preferably within a certified chemical

fume hood.

Cover the work surface with absorbent, disposable bench paper.

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been tested.[7]

Assemble all necessary equipment and reagents before starting.

Weighing the Compound:

Perform all weighing operations within a chemical fume hood to minimize the risk of dust

inhalation.

Use anti-static weigh boats or an anti-static gun to prevent the powder from scattering.

Tare a clean, sealable container on the balance.

Carefully transfer the desired amount of 5-Heptadecylresorcinol to the tared container

using a clean spatula.

Keep the stock container closed as much as possible.

Once the desired amount is weighed, securely close the container.

Dissolving the Compound:
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Add the solvent to the container with the weighed 5-Heptadecylresorcinol inside the

chemical fume hood.

If sonication or heating is required, ensure the container is properly sealed or equipped

with a condenser to prevent vapor release.

Once dissolved, the solution can be handled with standard laboratory precautions for

chemical solutions.

Post-Handling:

Decontaminate all non-disposable equipment that came into contact with the chemical

using an appropriate solvent.

Wipe down the work surface in the fume hood with a damp cloth or towel.

Dispose of all contaminated disposable materials as hazardous waste.

Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water.

Disposal Plan
Proper disposal of 5-Heptadecylresorcinol and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste:

Collect all unused 5-Heptadecylresorcinol powder in a clearly labeled, sealed, and

compatible hazardous waste container.

Contaminated disposable items such as gloves, weigh boats, and bench paper should be

collected in a separate, labeled hazardous waste bag or container.

Liquid Waste:
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Solutions containing 5-Heptadecylresorcinol should be collected in a designated,

labeled, and sealed hazardous waste container for liquid organic waste.

Do not dispose of solutions down the drain.[3][9]

Container Disposal:

Empty containers that held 5-Heptadecylresorcinol should be triple-rinsed with an

appropriate solvent. The rinsate must be collected as hazardous liquid waste.

After rinsing, the container can be disposed of according to institutional guidelines for

chemically contaminated glassware or plastic.

Waste Pickup:

Follow your institution's procedures for hazardous waste pickup. Ensure all waste

containers are properly labeled with the chemical name and associated hazards.

Visual Diagrams
The following diagrams illustrate the key safety and handling workflows.
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Figure 1: Safe Handling Workflow for 5-Heptadecylresorcinol
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Caption: Safe handling workflow for 5-Heptadecylresorcinol.
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Figure 2: PPE Selection Logic

Figure 2: PPE Selection Logic
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Caption: PPE selection guide for different tasks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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